N-((4-(2,3-dimethylphenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

• IUPAC Name: N-[[4-(2,3-dimethylphenyl)-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-phenoxyacetamide
• InChI: InChI=1S/C24H24N6O3S2/c1-16-7-6-10-19(17(16)2)30-20(13-26-21(31)14-33-18-8-4-3-5-9-18)28-29-24(30)35-15-22(32)27-23-25-11-12-34-23/h3-12H,13-15H2,1-2H3,(H,26,31)(H,25,27,32)
• InChI Key: ABDAOUAHDOGPFC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=NN=C2SCC(=O)NC3=NC=CS3)CNC(=O)COC4=CC=CC=C4)C
• Molecular Formula: C24H24N6O3S2
• Molecular Weight: 508.6 g/mol

Description

The compound contains several functional groups including a thiazole ring, a triazole ring, an amide group, and a phenyl group. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Triazole is another type of heterocyclic compound that contains a five-membered ring with two carbon atoms and three nitrogen atoms. The amide group (-CONH2) is a common functional group in organic chemistry and biochemistry, and the phenyl group (C6H5-) is a functional group that consists of a benzene ring minus one hydrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The thiazole and triazole rings are aromatic, meaning they have a special stability due to the delocalization of π-electrons.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the thiazole and triazole rings in this compound could influence its solubility, boiling point, melting point, and other properties.

Scientific Research Applications

Chemical Synthesis and Reactions

Research on compounds related to thiazole and triazole systems provides insights into the chemical behavior and potential applications of similar complex molecules. For instance, studies on the alkylation of sulfur- and nitrogen-containing compounds analogous to thiazoline systems reveal intricate reactions that could be foundational for synthesizing derivatives with specific properties (Ohara, Akiba, & Inamoto, 1983). Additionally, the synthesis of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives showcases a method for creating heterocyclic compounds that could have parallels in synthesizing the compound (Yu et al., 2014).

Antimicrobial and Anticancer Activities

Compounds containing thiazolidinone and benzothiazole units have been evaluated for their antimicrobial and anticancer activities, suggesting potential research applications of similar compounds in medical science. For example, thiazolidinone derivatives have demonstrated antimicrobial activity against various bacterial and fungal strains, hinting at the potential for developing new antimicrobial agents (Patel, Kumari, & Patel, 2012). Additionally, novel thiophene and thienopyrimidine derivatives, including those with benzothiazole moieties, have shown significant antiproliferative activity against cancer cell lines, indicating their potential as anticancer agents (Ghorab et al., 2013).

Corrosion Inhibition

The application of benzothiazole derivatives in corrosion inhibition highlights the utility of heterocyclic compounds in industrial applications. Specifically, benzothiazole derivatives have been studied for their effectiveness in preventing steel corrosion, demonstrating the potential for similar compounds to be used as corrosion inhibitors in various industrial settings (Hu et al., 2016).